Cas no 2680803-03-4 (benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate
• CAS No: 2680803-03-4
• MF: C₁₂H₁₁BrN₂O₂S
• MW: 327.196940660477
• CID: 5624902
• PubChem ID: 165927633
• Update Time: 2025-05-26

benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680803-03-4
• benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate
• EN300-28294950

• Inchi： 1S/C12H11BrN2O2S/c1-8-10(13)18-11(14-8)15-12(16)17-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key： RDHSAAIOUPVZIF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 325.97246g/mol
• Monoisotopic Mass: 325.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Additional information on benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate

Research Briefing on Benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate (CAS: 2680803-03-4)

Benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate (CAS: 2680803-03-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound belongs to the class of thiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored the synthesis of benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate and its derivatives, highlighting its role as a key intermediate in the development of novel bioactive molecules.

One of the key findings from recent research is the compound's potential as a scaffold for designing inhibitors targeting specific enzymes or pathways involved in disease progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate exhibited significant inhibitory activity against a range of kinases, suggesting its utility in cancer therapy.

Another area of interest is the compound's role in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters reported that benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate derivatives showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This highlights its potential as a lead compound for developing new antibiotics.

In addition to its biological activities, the compound's synthetic accessibility and versatility have been explored in recent publications. Researchers have developed efficient and scalable methods for its synthesis, enabling further exploration of its pharmacological properties. For example, a study in Organic Process Research & Development detailed a novel catalytic approach to synthesize benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate with high yield and purity.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective derivatives, as well as in vivo studies to evaluate its efficacy and safety in preclinical models.

In conclusion, benzyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate (CAS: 2680803-03-4) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to uncover new applications and optimize its properties for clinical translation.